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Compound of Interest

Compound Name: 2-Cyclohexylidenemalononitrile

Cat. No.: B1346013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

potential biological activities, and suppliers of Cyclohexylidenemalononitrile (CAS 4354-73-8).

This document is intended to serve as a valuable resource for professionals in research and

drug development.

Chemical and Physical Properties
Cyclohexylidenemalononitrile is a nitrile compound featuring a cyclohexylidene group attached

to a malononitrile moiety.[1] It is typically a colorless to pale yellow solid.[1] The presence of the

electron-withdrawing nitrile groups makes the molecule reactive and a subject of interest in

organic synthesis and materials science.[1]

Table 1: Physicochemical Properties of Cyclohexylidenemalononitrile
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Property Value Reference

CAS Number 4354-73-8 [1]

Molecular Formula C₉H₁₀N₂ [1]

Molecular Weight 146.19 g/mol [1]

Melting Point 173.5-174.5 °C

Boiling Point 147 °C @ 15 Torr

Density 1.0183 g/cm³ @ 25 °C

Appearance Colorless to pale yellow solid [1]

Solubility
Moderately soluble in organic

solvents
[1]

InChI Key
LFIASOWXJLMZNB-

UHFFFAOYSA-N
[1]

Canonical SMILES C1CCC(=C(C#N)C#N)CC1

Synthesis
Cyclohexylidenemalononitrile is commonly synthesized via the Knoevenagel condensation

reaction. This reaction involves the base-catalyzed condensation of an active methylene

compound (malononitrile) with a carbonyl compound (cyclohexanone).[2]

Experimental Protocol: Knoevenagel Condensation for
the Synthesis of Cyclohexylidenemalononitrile
This protocol is a generalized procedure based on established methods for Knoevenagel

condensation.[2][3]

Materials:

Cyclohexanone

Malononitrile
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Weak base catalyst (e.g., piperidine, ammonium acetate)

Solvent (e.g., ethanol, water-glycerol mixture)

Round-bottomed flask

Magnetic stirrer

Reflux condenser (if heating is required)

Thin Layer Chromatography (TLC) plate and developing chamber

Filtration apparatus

Recrystallization solvent (e.g., ethanol, hexane-ethyl acetate mixture)

Procedure:

In a round-bottomed flask, dissolve cyclohexanone (1 equivalent) and malononitrile (1.05

equivalents) in a suitable solvent. A 1:1 mixture of water and glycerol can be an

environmentally friendly option.[3]

Add a catalytic amount of a weak base (e.g., a few drops of piperidine or a pinch of

ammonium acetate).[2]

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

TLC.[2] For less reactive substrates, gentle heating under reflux may be necessary.

Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

If a precipitate forms, collect the crude product by filtration. If no precipitate forms, the

product may be extracted with a suitable organic solvent.

Wash the crude product with cold water or a suitable solvent to remove any remaining

reactants and catalyst.

Purify the crude product by recrystallization from an appropriate solvent to obtain pure

Cyclohexylidenemalononitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

http://static.sites.sbq.org.br/rvq.sbq.org.br/pdf/HarlysonNoPrelo.pdf
https://www.bhu.ac.in/research_pub/jsr/Volumes/JSR_65_08_2021/8.pdf
https://www.bhu.ac.in/research_pub/jsr/Volumes/JSR_65_08_2021/8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Synthesis:
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Malononitrile +
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Synthesis Workflow

Potential Biological Activity and Applications in
Drug Development
While specific biological studies on Cyclohexylidenemalononitrile are limited, the broader class

of malononitrile derivatives has shown a range of biological activities, including antimicrobial,

anti-inflammatory, and anticancer properties.[4]

Structurally related benzylidenemalononitrile compounds have been identified as activators of

the Keap1/Nrf2 signaling pathway.[5] The Nrf2 pathway is a critical regulator of cellular

antioxidant responses and is a promising target for therapeutic intervention in diseases

associated with oxidative stress, such as neurodegenerative diseases, cardiovascular

diseases, and cancer.

Proposed Mechanism of Action: Nrf2 Pathway Activation
It is hypothesized that Cyclohexylidenemalononitrile, due to its electrophilic nature, may react

with cysteine residues on the Keap1 protein. This modification leads to the dissociation of Nrf2

from Keap1, allowing Nrf2 to translocate to the nucleus and activate the transcription of

antioxidant response element (ARE)-dependent genes, such as heme oxygenase-1 (HO-1)

and NAD(P)H quinone dehydrogenase 1 (NQO1).
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Proposed Nrf2 Signaling Pathway Activation
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Experimental Protocol: Nrf2 Activation Assay (ARE-
Luciferase Reporter Assay)
This protocol describes a common method to assess the activation of the Nrf2 pathway by a

test compound.[6]

Materials:

Hepatoma (HepG2) cells or other suitable cell line

Cell culture medium and supplements

ARE-luciferase reporter plasmid and transfection reagent

Cyclohexylidenemalononitrile (test compound)

Positive control (e.g., sulforaphane)

Luciferase assay reagent

Luminometer

96-well cell culture plates

Procedure:

Seed HepG2 cells in a 96-well plate and allow them to adhere overnight.

Transfect the cells with the ARE-luciferase reporter plasmid using a suitable transfection

reagent according to the manufacturer's instructions.

After 24 hours of transfection, replace the medium with fresh medium containing various

concentrations of Cyclohexylidenemalononitrile or the positive control. Include a vehicle

control (e.g., DMSO).

Incubate the cells for another 24 hours.
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Lyse the cells and measure the luciferase activity using a luminometer according to the

luciferase assay kit's protocol.

Normalize the luciferase activity to the total protein concentration or a co-transfected control

plasmid (e.g., Renilla luciferase).

Calculate the fold induction of ARE-luciferase activity relative to the vehicle-treated cells.

Experimental Workflow for Nrf2 Activation Assay:
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Nrf2 Activation Assay Workflow
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Safety and Handling
Cyclohexylidenemalononitrile is classified as toxic if swallowed, toxic in contact with skin, and

toxic if inhaled. It also causes skin and serious eye irritation.[1] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood.

Suppliers
Cyclohexylidenemalononitrile is available from various chemical suppliers. It is important to

request and review the Safety Data Sheet (SDS) from the supplier before handling the

compound.

Table 2: Representative Suppliers of Cyclohexylidenemalononitrile

Supplier Location

Sigma-Aldrich Global

CymitQuimica Spain

ChemicalBook Global

Ambeed USA

BOC Sciences USA

This list is not exhaustive, and availability may vary by region.

Conclusion
Cyclohexylidenemalononitrile (CAS 4354-73-8) is a reactive organic compound with potential

for applications in various fields, including drug discovery. While direct biological data is

currently limited, its structural similarity to known Nrf2 activators suggests it may be a valuable

tool for studying cellular antioxidant pathways and a starting point for the development of novel

therapeutics targeting oxidative stress-related diseases. The provided synthesis and assay

protocols offer a foundation for researchers to further investigate the properties and potential

applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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